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Compound of Interest

Compound Name: ALG-055009

Cat. No.: B15540696

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro potency of ALG-055009, a
novel, potent, and selective thyroid hormone receptor beta (THR-3) agonist. The document
outlines key quantitative data, detailed experimental methodologies, and visual representations
of associated signaling pathways and workflows to support further research and development.

Core Data Presentation

The in vitro potency of ALG-055009 has been characterized using various assays,
demonstrating its high affinity and selectivity for the THR-[3 receptor. The following tables
summarize the key quantitative findings.
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Table 1: Comparative In Vitro Potency of THR-3 Agonists. This table highlights the superior
potency and selectivity of ALG-055009 for the THR-[3 receptor compared to other THR-3
agonists in development.

Signaling Pathway

ALG-055009 exerts its effects by selectively binding to and activating the thyroid hormone
receptor beta (THR-[3), a nuclear receptor predominantly expressed in the liver. This activation
leads to a cascade of downstream events that ultimately regulate lipid metabolism and reduce
hepatic steatosis.
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Caption: ALG-055009 activates the THR-[3 signaling pathway in hepatocytes.

Experimental Protocols & Workflows

The following sections provide detailed methodologies for the key in vitro assays used to

characterize the potency of ALG-0550009.

LanthaScreen™ TR-FRET Co-regulator Recruitment

Assay

This cell-free assay measures the ability of a compound to modulate the interaction between
the THR-f ligand-binding domain (LBD) and a co-regulator peptide.

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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